N-(5-chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H12ClN3O3S/c1-23-15-6-5-11(17)8-13(15)18-16-19-14(9-24-16)10-3-2-4-12(7-10)20(21)22/h2-9H,1H3,(H,18,19)
• InChI Key: MSKBDNLJBYRVQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H12ClN3O3S
• Molecular Weight: 361.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine, also known as N-Chloro-MPA, is an organic compound belonging to the thiazol-2-amine family of compounds. It is a heterocyclic compound with a five-membered ring containing two nitrogen atoms and three carbon atoms. N-Chloro-MPA has a variety of applications in scientific research and lab experiments. It has been used as an inhibitor of enzymes, as an antioxidant, and as a reagent in organic synthesis.

Scientific Research Applications

• Chemical Synthesis : Rozentsveig et al. (2011) describe the synthesis of a similar compound, 5-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-2-amine, indicating the potential for this chemical to be involved in complex organic synthesis processes (Rozentsveig et al., 2011).

• Medicinal Chemistry : Bhandari and Gaonkar (2016) synthesized a series of N-[4-(4-nitrophenoxy)phenyl]-4-(substituted)-1,3-thiazol-2-amines, showing potent anthelmintic and antibacterial activities. This suggests a potential application in developing new anthelmintic drugs (Bhandari & Gaonkar, 2016).

• Pharmacological Research : Sekhar et al. (2019) synthesized a series of 1,3,4-thiadiazole derivatives, including compounds structurally related to the one , demonstrating significant antitumor and antitubercular activities. This highlights the compound's relevance in cancer and tuberculosis research (Sekhar et al., 2019).

• Antibacterial Properties : Uwabagira, Sarojini, and Poojary (2018) studied a structurally similar compound, N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine, which showed promising antibacterial activity against Staphylococcus aureus and Chromobacterium violaceum (Uwabagira, Sarojini, & Poojary, 2018).

• Organic Chemistry and Molecular Structure : Androsov (2008) discusses the transformation of 4-(2-chloro-5-nitrophenyl)-1,2,3-thiadiazole, related to the compound , in the presence of secondary amines. The study offers insights into the compound's reactivity and potential applications in organic synthesis (Androsov, 2008).

• Photocoloration and Molecular Packing : Ito, Amimoto, and Kawato (2011) explored the prototropic phenomena of N-(4-X-phenyl)-2-aminotropones, closely related to the compound , focusing on their photochromism and molecular packing, indicating potential applications in material science (Ito, Amimoto, & Kawato, 2011).